Cas no 89524-63-0 (4-chloro-7-(trifluoromethyl)quinoline-3-carboxylic acid)

• Product Name: 4-chloro-7-(trifluoromethyl)quinoline-3-carboxylic acid
• CAS No: 89524-63-0
• MF: C₁₁H₅ClF₃NO₂
• MW: 275.611112356186
• MDL: MFCD25542356
• CID: 597644
• Update Time: 2025-09-27

4-chloro-7-(trifluoromethyl)quinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 4-chloro-7-(trifluoromethyl)-
• 4-chloro-7-(trifluoromethyl)quinoline-3-carboxylic acid
• 4-Chloro-7-(trifluoromethyl)-3-quinolinecarboxylic acid (ACI)

• MDL： MFCD25542356
• Inchi： 1S/C11H5ClF3NO2/c12-9-6-2-1-5(11(13,14)15)3-8(6)16-4-7(9)10(17)18/h1-4H,(H,17,18)
• InChI Key： PACCRSUMCGBTBO-UHFFFAOYSA-N
• SMILES： O=C(C1C(Cl)=C2C(C=C(C(F)(F)F)C=C2)=NC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2

Additional information on 4-chloro-7-(trifluoromethyl)quinoline-3-carboxylic acid

Introduction to 4-chloro-7-(trifluoromethyl)quinoline-3-carboxylic Acid (CAS No. 89524-63-0)

4-chloro-7-(trifluoromethyl)quinoline-3-carboxylic acid, identified by its CAS number 89524-63-0, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic acid features a quinoline core substituted with a chloro group at the 4-position and a trifluoromethyl group at the 7-position, along with a carboxylic acid functional group at the 3-position. The unique structural attributes of this molecule make it a valuable scaffold for the development of novel therapeutic agents.

The quinoline moiety is well-documented for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The introduction of electron-withdrawing groups such as the trifluoromethyl group enhances the metabolic stability and binding affinity of the molecule, making it an attractive candidate for drug design. Additionally, the presence of the chloro substituent can influence the electronic properties and reactivity of the quinoline ring, further diversifying its pharmacological potential.

In recent years, there has been growing interest in quinoline derivatives as inhibitors of various enzymes and receptors involved in cancer progression. For instance, studies have highlighted the potential of compounds like 4-chloro-7-(trifluoromethyl)quinoline-3-carboxylic acid in targeting kinases and other signaling molecules that play crucial roles in tumor growth and metastasis. Preliminary in vitro studies have demonstrated promising results in inhibiting the proliferation of certain cancer cell lines, suggesting its therapeutic efficacy.

The carboxylic acid group in 4-chloro-7-(trifluoromethyl)quinoline-3-carboxylic acid provides a versatile handle for further chemical modifications. This functionality can be utilized to form esters, amides, or other derivatives, enabling the exploration of novel pharmacophores. Such modifications are essential for optimizing drug-like properties such as solubility, bioavailability, and target specificity. The ability to tailor these derivatives makes this compound a valuable tool in medicinal chemistry.

Advances in computational chemistry have also facilitated the rational design of derivatives based on 4-chloro-7-(trifluoromethyl)quinoline-3-carboxylic acid. Molecular docking simulations and virtual screening have been employed to identify potential binding interactions with biological targets. These computational approaches have helped researchers predict the efficacy and selectivity of new analogs, thereby accelerating the drug discovery process.

The synthesis of 4-chloro-7-(trifluoromethyl)quinoline-3-carboxylic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by functional group transformations such as halogenation and carboxylation. The use of advanced catalytic systems has improved the efficiency of these reactions, making them more sustainable and scalable for industrial applications.

In conclusion, 4-chloro-7-(trifluoromethyl)quinoline-3-carboxylic acid (CAS No. 89524-63-0) represents a compelling candidate for further pharmacological investigation. Its unique structural features and demonstrated biological activity position it as a key intermediate in the development of novel therapeutic agents. Continued research into its derivatives and mechanisms of action will likely uncover new opportunities in treating various diseases, particularly cancer.